![molecular formula C7H8BrN3S B058342 N-(3-bromophenyl)hydrazinecarbothioamide CAS No. 116567-17-0](/img/structure/B58342.png)
N-(3-bromophenyl)hydrazinecarbothioamide
Overview
Description
N-(3-bromophenyl)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C7H8BrN3S and its molecular weight is 246.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Spectrometry : The synthesis of arylidene-hydrazinyl-thiazolines and their precursors, including N-(3-chlorophenyl)hydrazinecarbothioamide, involves condensation reactions. The compounds have been characterized using spectroscopic methods and mass spectrometry, with molecular modeling providing insights into fragmentation pathways (Ramadan, 2019).
Anticonvulsant Evaluation : Novel N-(4-substituted phenyl)-2-[4-(substituted) benzylidene]-hydrazinecarbothioamides have been synthesized and evaluated for their anticonvulsant activity. Computational studies and docking with epilepsy molecular targets have been conducted to understand their pharmacological potential (Tripathi et al., 2012).
Fluorescent Probe for Iron : N-Phenyl-2-(2-hydroxynaphthalen-1-ylmethylene)hydrazinecarbothioamide has been investigated as a fluorescent sensor for Fe(III) in aqueous solutions, demonstrating good selectivity and a concentration-dependent increase in emission (Casanueva Marenco et al., 2012).
Antioxidant Activity : New compounds from the hydrazinecarbothioamide class have shown excellent antioxidant activity. These compounds, characterized by spectroscopic methods, have potential applications in mitigating oxidative stress-related disorders (Bărbuceanu et al., 2014).
DNA Binding and Biological Activity : Thiazole derivatives pendent to N-phenylmorpholine moieties have been synthesized, with some showing intercalation binding mode with DNA and notable antimicrobial and anti-cancer activities (Farghaly et al., 2020).
Broad-Spectrum Anticonvulsant Agents : Certain thiosemicarbazide analogues have been identified as broad-spectrum anticonvulsant agents, demonstrating activity in various seizure models without neurotoxicity (Nevagi et al., 2014).
Bis(thiosemicarbazone) Derivatives : The synthesis and characterization of bis(thiosemicarbazone) derivatives have been explored, with investigations into their antioxidant activities and potential for DNA cleavage (Ateş et al., 2018).
Electrochemical Studies : Novel modified electrodes using hydrazinecarbothioamide derivatives have shown potential in the selective determination of epinephrine, highlighting their applicability in electrochemical sensors and analytical chemistry (Beitollahi et al., 2008).
Antitumor Properties of Dioxomolybdenum(VI) Complexes : Dioxomolybdenum(VI) complexes with hydrazinecarbothioamide derivatives have been synthesized and shown to exhibit significant antitumor properties against the HCT 116 human colorectal cell line (Hussein et al., 2015).
Properties
IUPAC Name |
1-amino-3-(3-bromophenyl)thiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrN3S/c8-5-2-1-3-6(4-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAPPIIPCKZAUDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)NC(=S)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90427702 | |
Record name | N-(3-Bromophenyl)hydrazinecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90427702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
116567-17-0 | |
Record name | N-(3-Bromophenyl)hydrazinecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90427702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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